Cas no 2142766-68-3 (1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid
• CAS No: 2142766-68-3
• MF: C₁₀H₁₃NO₃S
• MW: 227.280121564865
• CID: 5908286
• PubChem ID: 165836190
• Update Time: 2025-06-08

1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid
• EN300-1759833
• 1-{[2-(methoxymethyl)-1,3-thiazol-4-yl]methyl}cyclopropane-1-carboxylic acid
• 2142766-68-3

• Inchi： 1S/C10H13NO3S/c1-14-5-8-11-7(6-15-8)4-10(2-3-10)9(12)13/h6H,2-5H2,1H3,(H,12,13)
• InChI Key： NCHABONOHQJJFQ-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)CC1(C(=O)O)CC1

Computed Properties

• Exact Mass: 227.06161445g/mol
• Monoisotopic Mass: 227.06161445g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 87.7Ų

Additional information on 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid

1-{2-(Methoxymethyl)-1,3-Thiazol-4-ylmethyl}Cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

1-{2-(Methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2142766-68-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a cyclopropane ring and a thiazole moiety, make it an intriguing candidate for further investigation.

The thiazole ring is a five-membered heterocyclic compound containing one sulfur and one nitrogen atom. Thiazoles are widely studied due to their ability to modulate various biological processes, including enzyme inhibition, receptor binding, and antimicrobial activity. The methoxymethyl group attached to the thiazole ring in this compound adds an additional layer of complexity and potential functionality. This group can influence the lipophilicity and metabolic stability of the molecule, which are crucial factors in drug design.

The cyclopropane ring is a three-membered cyclic alkane that introduces significant strain into the molecule. This strain can affect the conformational flexibility and reactivity of the compound, making it an interesting scaffold for exploring new chemical properties and biological activities. The combination of the strained cyclopropane ring with the aromatic thiazole moiety creates a unique molecular architecture that may offer novel opportunities for drug discovery.

Recent studies have highlighted the potential of thiazole derivatives in various therapeutic areas. For instance, thiazoles have been shown to exhibit potent antifungal and antibacterial properties, making them valuable candidates for developing new antimicrobial agents. Additionally, thiazoles have been explored for their anti-inflammatory and anticancer activities. The specific structure of 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid may enhance these properties by providing additional functional groups that can interact with biological targets.

In terms of synthetic chemistry, the preparation of 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid involves several key steps. The synthesis typically begins with the formation of the thiazole ring through a cyclization reaction involving a thiourea derivative. The subsequent introduction of the methoxymethyl group can be achieved through alkylation or other functional group transformations. Finally, the formation of the cyclopropane ring is often accomplished through a ring-closing metathesis (RCM) reaction or other cyclopropanation methods.

The biological evaluation of 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid has shown promising results in preliminary studies. In vitro assays have demonstrated its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. Additionally, cell-based assays have revealed its potential to modulate signaling pathways associated with inflammation and cancer. These findings suggest that this compound may have therapeutic potential in treating various diseases.

To further explore the therapeutic applications of 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid, ongoing research is focusing on optimizing its pharmacological properties. This includes improving its solubility, stability, and bioavailability through chemical modifications and formulation strategies. Preclinical studies are also being conducted to assess its safety and efficacy in animal models of disease.

In conclusion, 1-{2-(methoxymethyl)-1,3-thiazol-4-ylmethyl}cyclopropane-1-carboxylic acid (CAS No. 2142766-68-3) represents a promising compound with unique structural features and potential therapeutic applications. Its combination of a strained cyclopropane ring and an aromatic thiazole moiety provides a versatile platform for drug discovery and development. As research in this area continues to advance, it is likely that this compound will play an important role in addressing unmet medical needs.